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Compound of Interest

5-(2-Hydroxypropan-2-yl)-2-
Compound Name:

methylphenol
CAS No.: 4397-18-6
Cat. No.: B13617088

Get Quote

Executive Summary & Chemical Identity

5-(2-Hydroxypropan-2-yl)-2-methylphenol (CAS: 4397-18-6) is a highly specialized phenolic
compound utilized extensively in organic synthesis, medicinal chemistry, and the development
of novel pharmaceutical agents. As a structural derivative of phenol featuring additional
hydroxy and methyl substituents (structurally related to carvacrol and thymol), it exhibits potent
antioxidant, anti-inflammatory, and antimicrobial properties 1.

Due to its high reactivity and biological activity, handling this compound requires strict
adherence to specialized Personal Protective Equipment (PPE) and operational protocols to
mitigate risks of dermal irritation, ocular damage, and systemic toxicity.

Table 1: Physicochemical Properties & Quantitative Data
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Property Value Source
IUPAC Name Er;-gr-]f;)l/;;zﬁ);?ropan-Z-yl)-2- Benchchem 1
CAS Number 4397-18-6 Guidechem 2
Molecular Formula C10H1402 PubChem 3
Molecular Weight 166.22 g/mol PubChem 3
Topological Polar Surface Area  40.5 A2 PubChem 3
Hydrogen Bond Donors 2 Guidechem 2
Hydrogen Bond Acceptors 2 Guidechem 2
XLogP3-AA 1.7 PubChem 3

Hazard Assessment & Mechanistic Causality

To handle 5-(2-Hydroxypropan-2-yl)-2-methylphenol safely, researchers must understand

the causality behind its hazards. The very structural features that make it valuable in drug

discovery—its phenolic hydroxyl group and lipophilic methyl/isopropyl derivatives—are

responsible for its toxicity profile.

o Dermal & Ocular Toxicity: The hydroxyl group acts as a potent protein denaturant. Upon

contact with the skin or eyes, it rapidly disrupts the lipid bilayer of epidermal cells, causing

severe irritation, chemical burns, and potential necrosis.

» Biological Mechanism (Antimicrobial & Antioxidant): In biological assays, this compound

neutralizes reactive oxygen species (ROS) by acting as a free radical scavenger.

Simultaneously, its lipophilic nature allows it to embed into microbial cell membranes,

causing intracellular leakage and cell death 1. This same mechanism makes it highly

cytotoxic to human mucous membranes if inhaled or ingested.
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Caption: Biological mechanism of 5-(2-Hydroxypropan-2-yl)-2-methylphenol highlighting its
dual pathways.

Personal Protective Equipment (PPE) Matrix

A self-validating safety protocol requires that every piece of PPE serves a specific, mechanistic
purpose. Do not deviate from these requirements.

e Ocular Protection:

o Requirement: ANSI Z87.1 compliant chemical splash goggles. Safety glasses are
insufficient.

o Causality: Phenolic dust or solutions can cause irreversible corneal opacity upon contact.
Goggles provide a full seal against aerosolized particles during weighing.

o Dermal Protection (Gloves):

o Requirement: Double-gloving with Nitrile (minimum 0.11 mm thickness) or Neoprene
gloves.

o Causality: Phenol derivatives can permeate standard latex gloves rapidly. If the outer
glove is contaminated, it must be removed and replaced immediately to prevent trans-
dermal absorption.

e Body Protection:

o Requirement: Flame-retardant, knee-length lab coat (fully buttoned) and closed-toe, non-
porous shoes.

o Respiratory Protection:

o Requirement: All handling must occur inside a certified Class Il Biological Safety Cabinet
or Chemical Fume Hood. If a hood is unavailable (e.g., during a large spill cleanup), a
NIOSH-approved N95 or P100 particulate respirator is mandatory.

Operational Workflow & Handling Protocol
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The following step-by-step methodology ensures zero-exposure handling for in vitro assays or
organic synthesis preparation.

Step 1: Fume Hood Preparation

 Verify the chemical fume hood has a face velocity of at least 100 feet per minute (fpm).
o Clear the workspace of incompatible materials (strong oxidizing agents, strong bases).

e Place an anti-static weighing mat on the analytical balance to prevent aerosolization of the
fine powder.

Step 2: Weighing and Dispensing
» Don all required PPE (Goggles, Double Nitrile Gloves, Lab Coat).

o Use a grounded, anti-static micro-spatula to transfer the compound. Why? Static charge can
cause the lightweight phenolic powder to repel and aerosolize, increasing inhalation risk.

* Weigh the required mass (e.g., for a 10 mM stock solution) directly into a pre-tared, sealable
amber glass vial.

o Seal the vial immediately after transfer before removing it from the balance area.

Step 3: Dissolution & Stock Preparation

« 5-(2-Hydroxypropan-2-yl)-2-methylphenol has a topological polar surface area of 40.5 A2
and an XLogP3 of 1.7 3, indicating moderate lipophilicity.

¢ Inject the chosen solvent (e.g., anhydrous DMSO or absolute ethanol) directly into the
sealed vial via a septum, or open the vial deep within the fume hood to add the solvent.

» Vortex gently until complete dissolution is achieved. Store the stock solution at -20°C,
protected from light, to prevent auto-oxidation of the hydroxyl group.
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1. Fume Hood Setup
Verify Airflow >100 fpm

2. Don PPE
Goggles, Nitrile Gloves, Lab Coat

3. Weighing Protocol
Use Anti-Static Spatula

4. Transfer & Dissolution
Seal in Amber Vial (DMSO/EtOH)

5. Decontamination
Wipe Surfaces with 70% EtOH

6. Waste Disposal
Halogen-Free Organic Bin
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Caption: Step-by-step operational workflow for the safe handling and dissolution of phenolic

compounds.

Spill Response & Disposal Plan
Immediate Spill Response Protocol

o Evacuate & Isolate: If a spill occurs outside the fume hood, immediately evacuate personnel

from the immediate vicinity.
Ventilation: Ensure lab ventilation is running at maximum capacity.

Containment (Solid Spill): Do NOT use water, as it will spread the chemical and increase the
surface area for dermal contact. Gently cover the powder with damp sand or a specialized
chemical absorbent pad to suppress dust.

Containment (Liquid Spill): If dissolved in an organic solvent, apply universal chemical
absorbent vermiculite.

Collection: Use a non-sparking plastic scoop to collect the absorbed material. Place it in a
highly visible, chemically resistant, and tightly sealed hazardous waste container.

Disposal Plan

Waste Segregation: 5-(2-Hydroxypropan-2-yl)-2-methylphenol must be classified as
Halogen-Free Organic Waste.

Environmental Toxicity: Never dispose of phenolic derivatives down the sink. They are highly
toxic to aquatic life and disrupt the biological processes used in municipal wastewater
treatment facilities.

Decontamination: After waste collection, wipe down the affected fume hood surfaces with
70% ethanol or a mild alkaline detergent to neutralize and remove residual traces of the
phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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